Cas no 1340229-35-7 (1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine)

• Product Name: 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• CAS No: 1340229-35-7
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• MDL: MFCD16858787
• CID: 5302604
• PubChem ID: 62722305
• Update Time: 2025-05-23

1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanamine, 3-ethyl-α,1-dimethyl-
• 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• EN300-871294
• 1340229-35-7

• MDL： MFCD16858787
• Inchi： 1S/C8H16N4/c1-4-7-10-8(5-6(2)9)12(3)11-7/h6H,4-5,9H2,1-3H3
• InChI Key： SQESCMOPODLGQD-UHFFFAOYSA-N
• SMILES： N1(C)C(CC(C)N)=NC(CC)=N1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 323.1±44.0 °C(Predicted)
• pka: 8.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine

Comprehensive Overview of 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine (CAS No. 1340229-35-7)

1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine, identified by its CAS number 1340229-35-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique 1,2,4-triazole core, which is known for its versatile biological activity. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

The structural complexity of 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine makes it a subject of interest in medicinal chemistry. The presence of the ethyl and methyl substituents on the triazole ring, combined with the propan-2-amine side chain, suggests potential interactions with biological targets. Recent studies highlight its relevance in the development of central nervous system (CNS) therapeutics, aligning with the rising focus on neurodegenerative diseases and mental health disorders.

In the context of agrochemical innovation, this compound’s triazole moiety is being explored for its role in pesticide formulation. With increasing global concerns about food security and sustainable farming, researchers are investigating its efficacy against resistant pests. The compound’s stability and potential low environmental impact make it a candidate for next-generation crop protection agents.

Synthetic routes to 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine often involve multi-step organic reactions, including cyclization and amination processes. Optimizing these methods is a key focus for process chemists, especially in scaling up production while maintaining cost efficiency. The compound’s physicochemical properties, such as solubility and thermal stability, are critical for its formulation in end-use products.

From a market perspective, the demand for CAS 1340229-35-7 is driven by its dual potential in pharmaceuticals and agrochemicals. Industry reports suggest a compound annual growth rate (CAGR) for triazole derivatives, reflecting broader trends in precision medicine and green chemistry. Regulatory approvals and patent landscapes will play a pivotal role in its commercialization.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine is essential. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with enzymes or receptors. These insights could accelerate its adoption in targeted therapies or eco-friendly pesticides.

In summary, CAS 1340229-35-7 represents a promising scaffold in drug discovery and agricultural science. Its development aligns with global priorities such as healthcare innovation and environmental sustainability. Future research will likely focus on optimizing its bioactivity and addressing challenges in large-scale synthesis.